Cas no 1158115-56-0 ((E)-N-(1-Hydroxypropan-2-yl)but-2-enamide)

• Product Name: (E)-N-(1-Hydroxypropan-2-yl)but-2-enamide
• CAS No: 1158115-56-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4681767
• Update Time: 2023-08-15

(E)-N-(1-Hydroxypropan-2-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-HYDROXYPROPAN-2-YL)BUT-2-ENAMIDE
• (E)-N-(1-Hydroxypropan-2-yl)but-2-enamide

• Inchi： 1S/C7H13NO2/c1-3-4-7(10)8-6(2)5-9/h3-4,6,9H,5H2,1-2H3,(H,8,10)/b4-3+
• InChI Key： AHVLNEKWRRIBHT-ONEGZZNKSA-N
• SMILES： OCC(C)NC(/C=C/C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 49.3